Cas no 1234298-93-1 (1,2,3-Triazine-5-carboxylic acid)
1234298-93-1 structure
Product Name:1,2,3-Triazine-5-carboxylic acid
CAS No:1234298-93-1
MF:C4H3N3O2
MW:125.085520029068
CID:1084381
PubChem ID:55303684
Update Time:2025-04-20
1,2,3-Triazine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Triazine-5-carboxylic acid
- 1,2,3-tri(4-pyridyl)cyclopropene
- ACMC-20mv2m
- AGN-PC-003VZW
- CTK0F4642
- Pyridine, 4,4',4''-(1-cyclopropene-1,2,3-triyl)tris-
- 1234298-93-1
- AKOS006387735
- SCHEMBL14825914
-
- Inchi: 1S/C4H3N3O2/c8-4(9)3-1-5-7-6-2-3/h1-2H,(H,8,9)
- InChI Key: DLMDGLJCWXETIS-UHFFFAOYSA-N
- SMILES: OC(C1C=NN=NC=1)=O
Computed Properties
- Exact Mass: 125.022526347g/mol
- Monoisotopic Mass: 125.022526347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 76Ų
1,2,3-Triazine-5-carboxylic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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